Cas no 2229594-55-0 (2-1-(aminooxy)propan-2-ylbenzonitrile)

• Product Name: 2-1-(aminooxy)propan-2-ylbenzonitrile
• CAS No: 2229594-55-0
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 6452967
• PubChem ID: 165647858
• Update Time: 2025-07-15

2-1-(aminooxy)propan-2-ylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminooxy)propan-2-ylbenzonitrile
• 2229594-55-0
• 2-[1-(aminooxy)propan-2-yl]benzonitrile
• EN300-1814520

• Inchi： 1S/C10H12N2O/c1-8(7-13-12)10-5-3-2-4-9(10)6-11/h2-5,8H,7,12H2,1H3
• InChI Key： NTEVFOJUENNZBP-UHFFFAOYSA-N
• SMILES： O(CC(C)C1C=CC=CC=1C#N)N

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59Ų

Additional information on 2-1-(aminooxy)propan-2-ylbenzonitrile

2-1-(Aminooxy)propan-2-ylbenzonitrile: A Comprehensive Overview

2-1-(Aminooxy)propan-2-ylbenzonitrile (CAS No. 2229594-55-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents. This comprehensive overview aims to provide a detailed insight into the chemical properties, synthesis methods, biological activities, and potential applications of 2-1-(aminooxy)propan-2-ylbenzonitrile.

The chemical structure of 2-1-(aminooxy)propan-2-ylbenzonitrile is defined by its aminooxy group and a benzonitrile moiety. The aminooxy group is known for its reactivity and ability to form stable covalent bonds with various functional groups, making it a valuable tool in organic synthesis and drug design. The benzonitrile moiety, on the other hand, contributes to the compound's electronic properties and solubility characteristics. Together, these structural elements confer unique chemical and biological properties to 2-1-(aminooxy)propan-2-ylbenzonitrile.

In terms of synthesis, several methods have been reported for the preparation of 2-1-(aminooxy)propan-2-ylbenzonitrile. One common approach involves the reaction of 1-chloro-3-methylbutanenitrile with hydroxylamine under controlled conditions. This method yields high purity and yield, making it suitable for large-scale production. Another synthetic route involves the use of aminooxy derivatives and benzaldehyde through a condensation reaction followed by reduction. These synthetic strategies not only provide flexibility in the preparation of 2-1-(aminooxy)propan-2-ylbenzonitrile but also allow for the introduction of various substituents to modulate its properties.

The biological activities of 2-1-(aminooxy)propan-2-ylbenzonitrile have been extensively studied in recent years. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that 2-1-(aminooxy)propan-2-ylbenzonitrile exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, studies have demonstrated its ability to modulate protein-protein interactions, making it a promising candidate for the development of novel therapeutic agents.

In the context of drug discovery, 2-1-(aminooxy)propan-2-ylbenzonitrile has been evaluated in various preclinical models. Preclinical studies have shown that this compound possesses favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it an attractive lead compound for further optimization and development into a clinical candidate. Moreover, ongoing research is focused on exploring its potential as a prodrug or as part of combination therapies to enhance its therapeutic efficacy.

The structural versatility of 2-1-(aminooxy)propan-2-ylbenzonitrile also makes it a valuable tool in chemical biology. Its ability to form covalent bonds with target proteins allows for the study of protein function and interactions at a molecular level. This has significant implications for understanding disease mechanisms and identifying new therapeutic targets. For example, recent studies have utilized 2-1-(aminooxy)propan-2-ylbenzonitrile-based probes to investigate the role of specific proteins in cellular signaling pathways.

In conclusion, 2-1-(aminooxy)propan-2-ylbenzonitrile (CAS No. 2229594-55-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for the development of new therapeutic agents and a valuable tool in chemical biology. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further solidifying its importance in the field.